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Compound of Interest

Compound Name: 1,1,1,2-Tetrachloroethane

Cat. No.: B7800634 Get Quote

Welcome to the Technical Support Center for 1,1,1,2-Tetrachloroethane.

This guide provides essential information for researchers, scientists, and drug development

professionals on the stability and storage of 1,1,1,2-Tetrachloroethane. Below you will find

frequently asked questions (FAQs), troubleshooting guides, and technical data to ensure the

integrity of your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the primary factors that cause 1,1,1,2-Tetrachloroethane to degrade?

A1: 1,1,1,2-Tetrachloroethane is susceptible to degradation from several factors. Key

contributors include:

Heat: Elevated temperatures and contact with hot surfaces can accelerate decomposition,

leading to the formation of toxic and corrosive gases, such as hydrogen chloride.[1][2]

Strong Bases: Contact with strong bases (e.g., potassium hydroxide) can cause a reaction,

potentially forming flammable byproducts.[1][2]

Strong Oxidizing Agents: The compound is incompatible with strong oxidants.[1][2]

Certain Metals: It may react with chemically active metals like potassium and sodium, and

with hot iron, aluminum, or zinc, especially in the presence of steam.[1]
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Light, Moisture, and Air: While data for the 1,1,1,2- isomer is limited, the closely related

isomer, 1,1,2,2-tetrachloroethane, is known to decompose in the presence of UV light,

moisture, and air.[3] It is prudent to assume similar sensitivities for 1,1,1,2-
Tetrachloroethane.

Q2: What are the ideal storage conditions for 1,1,1,2-Tetrachloroethane?

A2: To ensure maximum stability, store 1,1,1,2-Tetrachloroethane in a cool, dry, well-ventilated

area, away from direct sunlight.[1] Keep the container tightly sealed to prevent exposure to

moisture and air.[2] It should be stored separately from incompatible materials such as strong

bases, oxidizing agents, and reactive metals.[2] Some suppliers recommend refrigerated

storage.[1]

Q3: What are the common degradation products I should be aware of?

A3: Under abiotic conditions, particularly with heat or in the presence of bases, 1,1,1,2-
Tetrachloroethane can undergo dehydrochlorination to form trichloroethylene and hydrogen

chloride (HCl).[3][4] In case of fire or contact with very hot surfaces, carbon monoxide and

carbon dioxide can also be produced.[1] Under anaerobic biological conditions, it can be

degraded to 1,1-dichloroethene (1,1-DCE) via reductive dichloroelimination.[5][6]

Q4: Can I use a stabilizer with 1,1,1,2-Tetrachloroethane?

A4: Yes, stabilizers are often used with chlorinated hydrocarbons to prevent decomposition.

While specific studies for 1,1,1,2-tetrachloroethane are not readily available, compounds like

amines (e.g., diallylamine) and unsaturated hydrocarbons have been used to stabilize similar

solvents like perchloroethylene.[7] If you suspect instability, consult with the manufacturer to

see if a stabilized version is available or recommended for your application.

Troubleshooting Guide
This section addresses specific issues you may encounter during the storage and use of

1,1,1,2-Tetrachloroethane.
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Observed Issue Potential Cause Recommended Action

Solvent has a sharp, acidic

odor.

Decomposition has occurred,

releasing hydrogen chloride

(HCl) gas.

1. Handle the container in a

well-ventilated fume hood. 2.

Test the pH of the solvent

using a wetted pH strip held in

the vapor space (do not dip).

An acidic reading confirms

decomposition. 3. The material

is likely unsuitable for most

applications. Dispose of it

according to your institution's

hazardous waste guidelines.[8]

The liquid has changed color

(e.g., darkened or turned

yellow/red).

The product may be

degrading. Some grades may

have a natural yellow-to-red

color.[2]

1. Check the certificate of

analysis to confirm the

specified color of the product.

2. If the color has visibly

changed from its initial state,

this indicates potential

degradation. 3. Perform a

quality control check (e.g., GC

analysis for purity) before use.

Pressure buildup inside the

container.

Formation of gaseous

degradation products (e.g.,

HCl).

1. Cool the container before

opening. 2. Open the container

slowly and carefully in a fume

hood to vent excess pressure.

3. The material has likely

degraded and should be

disposed of properly.

Unexpected peaks in analytical

results (e.g., GC, NMR).

The solvent may be

contaminated with its

degradation products (e.g.,

trichloroethylene, 1,1-

dichloroethene).

1. Compare the unexpected

peaks with standards for

known degradation products.

2. If degradation is confirmed,

the solvent should not be used

for sensitive experiments. 3.
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Review storage conditions to

prevent future degradation.

Visualizations
Logical Troubleshooting Workflow
The following diagram outlines a logical workflow for troubleshooting suspected degradation of

1,1,1,2-Tetrachloroethane.
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Suspected Degradation
(e.g., odor, color change, pressure)
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Conditions Correct?
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No

Step 2: Check for Acidity
(Use pH paper in vapor space)

Yes
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Step 3: Analyze Purity
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No

Product Has Degraded.
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Continue to Use.
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Troubleshooting workflow for stability issues.
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Decomposition Pathways
1,1,1,2-Tetrachloroethane can degrade through different pathways depending on the

conditions.

Abiotic Degradation

Biotic Degradation

1,1,1,2-Tetrachloroethane
(ClCH2CCl3)

Trichloroethylene
(ClCH=CCl2)

 Dehydrochlorination 
 (Heat, Base)

1,1-Dichloroethene
(H2C=CCl2)

 Reductive Dichloroelimination 
 (Anaerobic Bacteria)

Hydrogen Chloride
(HCl)

Click to download full resolution via product page

Primary decomposition pathways.

Factors Influencing Stability
This diagram illustrates the relationship between environmental factors and the degradation of

1,1,1,2-Tetrachloroethane.
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Relationship between storage factors and stability.

Quantitative Data
Quantitative degradation rate data for 1,1,1,2-Tetrachloroethane is not widely available in the

literature. However, data for the related isomer, 1,1,2,2-Tetrachloroethane, can provide insight

into the potential stability profile under various conditions. The primary abiotic degradation

pathway for this isomer is hydrolysis to trichloroethylene.

Table 1: Hydrolysis Half-Life of 1,1,2,2-Tetrachloroethane at 25°C

pH Half-Life Reference

6.05
~42 days (Calculated from

34% transformation in 6 days)
(Haag & Mill 1988) cited in[9]

7.0 29 - 146 days
(Haag & Mill, 1988; Jeffers et

al., 1989) cited in[4][9][10]

7.01
~7 days (Calculated from 74%

transformation in 6 days)
(Haag & Mill 1988) cited in[9]
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Note: The significant variation suggests that other factors besides pH, such as buffer

composition or ionic strength, may influence the degradation rate. This data should be used as

an illustrative guide only.

Experimental Protocols: Stability Assessment
Methodology
A comprehensive stability study for 1,1,1,2-Tetrachloroethane should be designed to evaluate

the influence of relevant environmental factors over time. The following protocol is based on

general principles outlined in ICH and WHO guidelines for stability testing.[11]

1. Objective To determine the stability of a batch of 1,1,1,2-Tetrachloroethane under defined

storage conditions and identify potential degradation products.

2. Materials

1,1,1,2-Tetrachloroethane test sample (minimum of one batch).

Appropriate storage containers (e.g., amber glass vials with PTFE-lined caps).

Controlled environment chambers or ovens.

Analytical instrumentation: Gas Chromatograph with an appropriate detector (e.g., FID or

ECD) for purity analysis (GC-FID/ECD), and a Gas Chromatograph-Mass Spectrometer (GC-

MS) for identification of degradation products.

pH indicator strips or a calibrated pH meter.

Analytical standards for 1,1,1,2-Tetrachloroethane and suspected degradation products

(e.g., trichloroethylene).

3. Experimental Setup (Stress Testing) Stress testing helps to identify likely degradation

products and pathways.[11]

Thermal Stress: Store samples at an elevated temperature (e.g., 50°C or 60°C) for a defined

period (e.g., 1-4 weeks).
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Photostability: Expose samples to a controlled source of UV and visible light, as per ICH

Q1B guidelines.

Hydrolytic Stability: Store samples in the presence of water at different pH values (e.g.,

acidic, neutral, basic) to assess susceptibility to hydrolysis.

4. Long-Term and Accelerated Stability Study

Batch Selection: Use at least one representative batch of the material.

Storage Conditions:

Long-Term: 25°C ± 2°C / 60% RH ± 5% RH

Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

Testing Frequency:

Initial: Test at Time 0.

Accelerated: Test at 1, 3, and 6 months.

Long-Term: Test at 3, 6, 9, 12, 18, and 24 months.[12]

5. Analytical Procedures At each time point, analyze the samples for the following attributes:

Appearance: Note any changes in color or clarity.

Acidity/pH: Check for the formation of acidic byproducts.

Purity Assay (GC): Quantify the amount of 1,1,1,2-Tetrachloroethane remaining. The

analytical method should be validated to be stability-indicating.

Degradation Products (GC-MS): Identify and, if possible, quantify any new peaks that appear

in the chromatogram.

6. Evaluation Analyze the data to establish a degradation profile. Determine the rate of

degradation under different conditions and identify the primary degradation products formed.
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This information is crucial for establishing a re-test date and recommended storage conditions

for the material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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